4-Chloro-3,5-difluoropicolinaldehyde

• IUPAC Name: 4-chloro-3,5-difluoropyridine-2-carbaldehyde
• InChI: InChI=1S/C6H2ClF2NO/c7-5-3(8)1-10-4(2-11)6(5)9/h1-2H
• InChI Key: CDAPOHDXEDTTDA-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=N1)C=O)F)Cl)F
• Molecular Formula: C6H2ClF2NO
• Molecular Weight: 177.53 g/mol

Description

4-Chloro-3,5-difluoropicolinaldehyde is a useful research compound. Its molecular formula is C6H2ClF2NO and its molecular weight is 177.53 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 4-chloro-3,5-difluoropicolinate (1.5 g, 6.77 mmol) in toluene (25 mL) at −78° C. was added DIBAL (6.77 mL, 6.77 mmol) and the mixture was stirred for 4 hours. Then 3N HCl solution (20 mL) was added slowly and the mixture was allowed to warm to room temperature. After 1 hour, a saturated solution of NaHCO3 was added and the mixture was extracted with Et2O (2×150 mL). The combined organics were dried over Na2SO4 and evaporated to give 4-chloro-3,5-difluoropicolinaldehyde (1.15 g, 6.48 mmol, 96% yield) as a yellow liquid which was used in next step without further purification. MS [M+H] found 178.0.